![molecular formula C24H22N2O2S B2646471 3-methoxy-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]naphthalene-2-carboxamide CAS No. 325978-54-9](/img/structure/B2646471.png)
3-methoxy-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]naphthalene-2-carboxamide
Overview
Description
“3-methoxy-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]naphthalene-2-carboxamide” is a chemical compound . Unfortunately, there is limited information available about this specific compound.
Molecular Structure Analysis
The molecular structure of a compound describes the arrangement of atoms within the molecule and the bonds that hold these atoms together . Unfortunately, the specific molecular structure for “3-methoxy-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]naphthalene-2-carboxamide” is not provided in the sources I found.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as density, boiling point, melting point, and molecular weight . Unfortunately, the specific physical and chemical properties for “3-methoxy-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]naphthalene-2-carboxamide” are not provided in the sources I found.Scientific Research Applications
Antibacterial and Herbicidal Applications
3-methoxy-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]naphthalene-2-carboxamide and its derivatives demonstrate significant potential in antibacterial and herbicidal applications. A study conducted by Kos et al. (2013) showed that related compounds exhibit inhibitory effects on photosynthetic electron transport in spinach chloroplasts, providing a basis for herbicidal activity. The same compounds were also effective against various Staphylococcus strains and mycobacterial species, indicating potential for antibacterial applications (Kos et al., 2013).
Anticancer and Antioxidant Activity
Related naphthalene-carboxamide derivatives have shown promise in cancer treatment. Tumosienė et al. (2020) reported that certain derivatives displayed notable antioxidant activities, with some compounds exhibiting anticancer potential against human glioblastoma and triple-negative breast cancer cell lines (Tumosienė et al., 2020).
Electropolymerization and Electrochromic Properties
A study by Hsiao and Han (2017) explored dicarboxamides with a naphthalene core for electropolymerization, leading to the formation of electroactive films. These films demonstrated reversible electrochemical oxidation processes and significant color changes upon electro-oxidation, suggesting potential applications in electrochromic devices (Hsiao & Han, 2017).
Safety and Hazards
properties
IUPAC Name |
3-methoxy-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]naphthalene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N2O2S/c1-14-9-15(2)22(16(3)10-14)20-13-29-24(25-20)26-23(27)19-11-17-7-5-6-8-18(17)12-21(19)28-4/h5-13H,1-4H3,(H,25,26,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPPHGLHLBTUNAT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)C2=CSC(=N2)NC(=O)C3=CC4=CC=CC=C4C=C3OC)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methoxy-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]naphthalene-2-carboxamide | |
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